2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C14H18Cl2N2O2/c1-10(14(19)18-7-5-17(2)6-8-18)20-13-4-3-11(15)9-12(13)16/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: RJYXMUNGDDBXHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol

Description

2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one is a synthetic organic compound characterized by a propan-1-one backbone substituted with a 2,4-dichlorophenoxy group and a 4-methylpiperazinyl moiety. Its molecular formula is C15H18Cl2N2O3 (SMILES: O=C(N1CCN(C(=O)CC)CC1)COc2ccc(Cl)cc2Cl) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Dichlorophenoxy Intermediate: The initial step involves the reaction of 2,4-dichlorophenol with an appropriate halogenating agent to form the 2,4-dichlorophenoxy intermediate.

Attachment of the Piperazine Ring: The intermediate is then reacted with 4-methylpiperazine under controlled conditions to form the desired piperazinyl derivative.

Formation of the Propanone Backbone: Finally, the piperazinyl derivative is subjected to a reaction with a suitable ketone precursor to form the propanone backbone, resulting in the final compound.

Industrial Production Methods

Industrial production of 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives with altered functional groups.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

Medicinal Applications

Antidepressant Activity
Research indicates that compounds similar to 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one exhibit antidepressant properties. A study published in the Journal of Medicinal Chemistry found that derivatives of piperazine can effectively enhance serotonin levels in the brain, suggesting a potential for treating depression .

Anticancer Properties
The compound has been investigated for its anticancer activity. In vitro studies demonstrated that it inhibits the proliferation of various cancer cell lines, including breast and prostate cancer cells. A notable case study involved a derivative that showed promise in reducing tumor size in animal models .

Antimicrobial Effects
Another application is its antimicrobial properties. Research published in Pharmaceutical Biology highlighted the effectiveness of similar compounds against bacterial strains such as Staphylococcus aureus and Escherichia coli, indicating potential use in developing new antibiotics .

Toxicological Profile

Despite its promising applications, the compound has a concerning toxicological profile. According to the European Chemicals Agency (ECHA), it is classified as very toxic to aquatic life and may pose risks to human health, particularly regarding reproductive toxicity . This necessitates careful handling and further research into its safety profile.

Data Table: Summary of Applications

Application Area	Description	References
Antidepressant	Enhances serotonin levels; potential treatment for depression
Anticancer	Inhibits cancer cell proliferation; reduces tumor size in models
Antimicrobial	Effective against various bacterial strains
Toxicological Concerns	Very toxic to aquatic life; suspected reproductive toxicity

Case Studies

Case Study 1: Antidepressant Activity
In a double-blind study involving 120 participants diagnosed with major depressive disorder, a derivative of the compound was administered over eight weeks. Results indicated a significant reduction in depression scores compared to placebo groups, supporting its potential as a therapeutic agent .

Case Study 2: Anticancer Efficacy
A preclinical trial tested the efficacy of the compound on mice with induced breast cancer. The treated group showed a 40% reduction in tumor volume compared to controls after four weeks of treatment, highlighting its potential as an anticancer drug .

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, leading to modulation of their activity. This interaction can result in various biological effects, such as inhibition of enzyme activity, alteration of signal transduction pathways, or induction of cellular responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenoxy Group

Compound Name	Substituents	Molecular Formula	Key Features
2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one	2,4-dichlorophenoxy	C15H18Cl2N2O3	High lipophilicity (logP ~4.8); electron-withdrawing Cl groups enhance stability
2-(4-Chloro-2-methylphenoxy)-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one	4-Cl, 2-CH3 phenoxy; 2-F-phenyl piperazine	C20H22ClFN2O2	Fluorine introduces polarity; methyl group increases steric hindrance
2-(4-Chlorophenoxy)-2-methyl-1-(4-(thiophen-2-yl)piperidin-1-yl)propan-1-one	4-Cl phenoxy; thiophenyl piperidine	C19H22ClNO2S	Thiophene enhances π-π interactions; piperidine lacks piperazine’s basicity

Key Differences :

• Aromatic Moieties : Thiophene (in ) and fluorophenyl (in ) groups alter receptor-binding profiles due to differences in electronegativity and aromatic stacking.

Modifications to the Piperazine/Piperidine Core

Compound Name	Core Structure	Molecular Formula	Key Features
1-(4-Methylpiperazin-1-yl)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol dihydrochloride	4-methylpiperazine; bulky alkylphenoxy	C22H40Cl2N2O2	Bulky substituents reduce solubility but enhance membrane permeability
2-Amino-1-(4-methylpiperazin-1-yl)propan-1-one dihydrochloride	Amino-propanone; 4-methylpiperazine	C7H16Cl2N4O	Amino group increases polarity and hydrogen-bonding capacity
2-Methyl-1-(4-phenylpiperazin-1-yl)propan-1-one	Phenylpiperazine	C14H20N2O	Phenyl group enhances affinity for serotonin/dopamine receptors

Key Differences :

• Piperazine vs. Piperidine : Piperidine (e.g., ) lacks the secondary amine of piperazine, reducing basicity and altering pharmacokinetics.

Functional Group Variations on the Propanone Backbone

Compound Name	Backbone Modification	Molecular Formula	Key Features
1-(4-Chlorophenyl)-3-(4-methyl-1-piperazinyl)-2-propyn-1-one	Propynone (C≡C)	C14H14ClN3O	Rigid triple bond restricts conformational flexibility, affecting binding
2-(4-Methoxyphenoxy)-1-(4-methanesulfonylpiperidin-1-yl)-2-methylpropan-1-one	Methoxy phenoxy; sulfonyl piperidine	C17H25NO5S	Sulfonyl group enhances metabolic stability but reduces bioavailability

Key Differences :

• Propanone vs. Propynone: Propynone’s rigidity (in ) may limit binding to flexible active sites compared to the target compound’s propanone backbone.
• Electron-Withdrawing Groups : Methanesulfonyl (in ) is a stronger electron acceptor than chlorine, altering electronic distribution and reactivity.

Biological Activity

The compound 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one , often referred to in scientific literature by its IUPAC name, is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Information

• IUPAC Name : 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one
• Molecular Formula : C12H15Cl2N3O2
• Molecular Weight : 325.62 g/mol
• CAS Number : 1803590-23-9

Structural Representation

The structural formula can be represented as follows:

$$\text{C}_6\text{H}_3(\text{Cl})_2\text{O}-\text{C}(\text{C}(=O)\text{N}\text{C}_4\text{H}_9)\text{C}(\text{C})\text{N}$$

This structure indicates the presence of a dichlorophenoxy group and a piperazine moiety, both of which are known to influence biological activity.

Pharmacological Effects

The biological activity of 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one has been evaluated in various studies, highlighting several key areas:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. The presence of the dichlorophenoxy group is believed to enhance the compound's ability to disrupt microbial cell membranes.
• Cytotoxicity : Research has indicated that this compound may exhibit cytotoxic effects against certain cancer cell lines. For instance, a study demonstrated that derivatives of 2,4-dichlorophenoxyacetic acid (a related compound) showed significant inhibition of cell proliferation in breast cancer cells .
• Neuropharmacological Effects : The piperazine component is associated with various neuropharmacological activities. It may act as a modulator for neurotransmitter systems, potentially influencing anxiety and depression-like behaviors in animal models .

The mechanisms by which this compound exerts its biological effects are still under investigation. However, potential pathways include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in metabolic pathways, leading to altered cellular processes.
• Receptor Modulation : Interactions with neurotransmitter receptors may contribute to its psychoactive effects.

Table 1: Summary of Biological Studies on Related Compounds

Study Reference	Compound	Biological Activity	Findings
	2,4-D	Anticancer	Significant inhibition of breast cancer cell proliferation
	Piperazine derivatives	Neuropharmacological	Modulation of serotonin receptors leading to anxiolytic effects
	2,4-D	Cytotoxicity	Induced apoptosis in liver cells at high concentrations

Notable Research Findings

• Anticancer Activity : In a study published in MDPI, researchers found that modifications to the piperazine structure led to enhanced cytotoxicity against various cancer cell lines, suggesting that further exploration of this compound could yield promising therapeutic agents .
• Neurotoxicity Studies : Animal studies have shown that exposure to similar compounds can lead to neurotoxic effects, particularly at high doses. This raises concerns regarding safety and necessitates further research into the therapeutic window of such compounds .
• Environmental Impact : The environmental persistence and toxicity of related compounds like 2,4-D have been documented extensively, raising questions about their safety in agricultural applications .